Cas no 2113-68-0 (4-Biphenylsulfonic acid)
4-Biphenylsulfonic acid structure
Product Name:4-Biphenylsulfonic acid
CAS No:2113-68-0
MF:C12H10O3S
MW:234.271002292633
MDL:MFCD09263288
CID:42482
PubChem ID:16673
Update Time:2025-04-18
4-Biphenylsulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Biphenylsulfonic acid
- Biphenyl-4-sulfonic acid hydrate
- 4-biphenlysulfonic acid
- 4-phenylbenzenesulfonic acid
- p-Diphenylsulfonicacid
- 4-biphenylmonosulfonic acid
- 4-phenylbenzenesulfonyl acid
- 4-Sulfobiphenyl
- biphenyl-4-sulfonic acid
- biphenyl-4-sulphonic acid
- p-Biphenylsulfonic acid
- NSC158280
- SCHEMBL34718
- p-Diphenylsulfonic acid
- [1,1'-Biphenyl]-4-sulfonic acid
- NSC 158280
- 4-Biphenylsuifonic acid
- MFCD00014733
- VS-13150
- DTXSID5062186
- CAA11368
- FT-0617686
- CS-0449861
- 2113-68-0
- [1,1'-BIPHENYL]-4-SULFONIC ACID (CONTAINS 10% WATER)
- AKOS015840401
- 4-Biphenyl sulfonic acid
- NCIOpen2_004725
- [1,1'-BIPHENYL]-4-SULFONATE
- 4-Hydroxybiphenyl-O-sulfonic acid
- NSC-158280
- (1,1'-Biphenyl)-4-sulfonic acid
- 4-biphenylsulfonic?acid
- [1,1'-Biphenyl]-4-sulfonicacid
- VWZ
- HBPSA
- DB-045494
- 4-Biphenylsulfonic acid (8CI)
- DTXCID4036431
- 621-734-3
-
- MDL： MFCD09263288
- Inchi： 1S/C12H10O3S/c13-16(14,15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H,13,14,15)
- InChI Key： XDTYUYVIGLIFCW-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)C1C=CC=CC=1)(=O)(=O)O
- BRN： 2107412
Computed Properties
- Exact Mass: 234.03500
- Monoisotopic Mass: 234.035065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4
Experimental Properties
- Color/Form: Odorless white powder
- Density: 1.319
- Melting Point: 135-138°C
- Water Partition Coefficient: Soluble in water.
- PSA: 62.75000
- LogP: 3.68110
- Solubility: Soluble
4-Biphenylsulfonic acid Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- HazardClass：8
- TSCA：Yes
- Risk Phrases：R36/37/38
4-Biphenylsulfonic acid Customs Data
- HS CODE：2904100000
- Customs Data：
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4-Biphenylsulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A18323-10g |
Biphenyl-4-sulfonic acid, tech. 85% |
2113-68-0 | tech. 85% | 10g |
￥977.00 | 2023-02-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A18323-50g |
Biphenyl-4-sulfonic acid, tech. 85% |
2113-68-0 | tech. 85% | 50g |
￥3719.00 | 2023-02-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A18323-250g |
Biphenyl-4-sulfonic acid, tech. 85% |
2113-68-0 | tech. 85% | 250g |
￥16538.00 | 2023-02-26 | |
| Alichem | A019112664-10g |
[1,1'-Biphenyl]-4-sulfonic acid |
2113-68-0 | 95% | 10g |
$152.88 | 2023-09-02 | |
| Alichem | A019112664-50g |
[1,1'-Biphenyl]-4-sulfonic acid |
2113-68-0 | 95% | 50g |
$487.76 | 2023-09-02 | |
| TRC | B537665-250mg |
4-Biphenylsulfonic Acid |
2113-68-0 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B537665-500mg |
4-Biphenylsulfonic Acid |
2113-68-0 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B537665-2.5g |
4-Biphenylsulfonic Acid |
2113-68-0 | 2.5g |
$ 160.00 | 2022-06-07 | ||
| abcr | AB518856-5 g |
Biphenyl-4-sulfonic acid, 95%; . |
2113-68-0 | 95% | 5g |
€141.50 | 2023-07-10 | |
| abcr | AB518856-25 g |
Biphenyl-4-sulfonic acid, 95%; . |
2113-68-0 | 95% | 25g |
€397.40 | 2023-07-10 |
4-Biphenylsulfonic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2113-68-0)4-Biphenylsulfonic acid
Order Number:A1211253
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):235.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2113-68-0)1,1'-Biphenyl]-4-sulfonic acid
Order Number:LE18950
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
Price ($):discuss personally
Email:18501500038@163.com
4-Biphenylsulfonic acid Related Literature
-
Takahiro Okuno,Yumeko Sakoda,Takafumi Kinuta,Tomohiro Sato,Hayato Tokutome,Nobuo Tajima,Yoko Nakano,Michiya Fujiki,Reiko Kuroda,Yoshitane Imai CrystEngComm 2012 14 4819
-
Jianjian Wang,Jinxu Xi,Yanqin Wang Green Chem. 2015 17 737
2113-68-0 (4-Biphenylsulfonic acid) Related Products
- 104-15-4(4-methylbenzene-1-sulfonic acid)
- 14472-28-7(Benzenesulfonic acid,4-methyl-, aluminum salt (3:1))
- 16722-51-3(Benzenesulfonic acid,4-methyl-, ion(1-))
- 15807-67-7([1,1'-Biphenyl]-4,4'-disulfonicacid, potassium salt (1:2))
- 2217-82-5([1,1'-Biphenyl]-4-sulfonicacid, sodium salt (1:1))
- 31139-42-1([1,1'-Biphenyl]-4,4'-disulfonicacid, sodium salt (1:2))
- 16776-79-7([1,1':3',1''-Terphenyl]-4-sulfonicacid, 5'-phenyl- (9CI))
- 5314-37-4(Biphenyl-4,4'-disulfonic acid)
- 1182284-44-1(sodium 3'-methyl-[1,1'-biphenyl]-4-sulfonate)
- 6192-52-5(p-Toluenesulfonic acid monohydrate)
